Cas no 98021-17-1 (Carbamimidothioic acid,2-[(aminoiminomethyl)amino]ethyl ester)

• Product Name: Carbamimidothioic acid,2-[(aminoiminomethyl)amino]ethyl ester
• CAS No: 98021-17-1
• MF: C₄H₁₁N₅S
• MW: 161.228637933731
• CID: 801531
• PubChem ID: 3063228
• Update Time: 2025-04-19

Carbamimidothioic acid,2-[(aminoiminomethyl)amino]ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,2-[(aminoiminomethyl)amino]ethyl ester
• 2-[(AMINOIMINOMETHYL)AMINO]ETHYL CARBAMIMIDOTHIOIC ACID ESTER DIHYDROBROMIDE
• VUF 8430 DIHYDROBROMIDE
• VUF 8430 dihydrobromide,2-[(Aminoiminomethyl)amino]ethylcarbamimidothioicacidesterdihydrobromide
• Vuf8430
• ([2-[(Diaminomethylidene)amino]ethyl]sulfanyl)methanimidamide
• 2-Guanidinoethyl Carbamimidothioate
• CHEMBL1196470
• Carbamimidothioic acid, 2-[(aminoiminomethyl)amino]ethyl ester
• 2-(diaminomethylideneamino)ethylsulfanylmethanimidamide
• DTXSID801027209
• 2-carbamimidamidoethylsulfanylmethanimidamide
• Q7907648
• S-(2-guanidylethyl)isothiourea
• VUF-8430
• 98021-17-1
• XL2Z3NH23V
• BDBM50419443
• VUF 8430
• 2-(diaminomethylideneamino)ethyl carbamimidothioate
• 2-(2-guanidinoethyl)isothiourea
• GTPL1274
• NCGC00167743-01
• AKOS040749782
• 2-[(Aminoiminomethyl)amino]ethyl carbamimidothioate
• UNII-XL2Z3NH23V
• GLXC-04636

• Inchi： 1S/C4H11N5S/c5-3(6)9-1-2-10-4(7)8/h1-2H2,(H3,7,8)(H4,5,6,9)
• InChI Key： GSYGTVNTZHFQQH-UHFFFAOYSA-N
• SMILES： S(C(=N)N)CC/N=C(\N)/N

Computed Properties

• Exact Mass: 320.92600
• Monoisotopic Mass: 161.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 137.07000
• LogP: 3.00330